Cas no 1214352-40-5 (4-Methoxy-3-(pyridin-4-yl)pyridine)

• Product Name: 4-Methoxy-3-(pyridin-4-yl)pyridine
• CAS No: 1214352-40-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4909320
• Update Time: 2025-06-27

4-Methoxy-3-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(pyridin-4-yl)pyridine
• 4-methoxy-3-pyridin-4-ylpyridine

• Inchi： 1S/C11H10N2O/c1-14-11-4-7-13-8-10(11)9-2-5-12-6-3-9/h2-8H,1H3
• InChI Key： RPIXGIUNKZVKTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.4
• Topological Polar Surface Area: 35

Additional information on 4-Methoxy-3-(pyridin-4-yl)pyridine

Introduction to 4-Methoxy-3-(pyridin-4-yl)pyridine (CAS No. 1214352-40-5)

4-Methoxy-3-(pyridin-4-yl)pyridine, with the CAS number 1214352-40-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The combination of a methoxy group and a pyridine ring system imparts distinct chemical and biological properties, making it an intriguing subject for both academic and industrial research.

The molecular structure of 4-Methoxy-3-(pyridin-4-yl)pyridine consists of a central pyridine ring substituted with a methoxy group at the 4-position and another pyridine ring at the 3-position. This arrangement provides a rigid, planar structure that can engage in specific interactions with biological targets, such as enzymes and receptors. The methoxy group, known for its electron-donating properties, can influence the compound's lipophilicity and overall bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the pharmacological activities of 4-Methoxy-3-(pyridin-4-yl)pyridine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Methoxy-3-(pyridin-4-yl)pyridine has been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The study found that 4-Methoxy-3-(pyridin-4-yl)pyridine upregulates antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby reducing oxidative stress and preventing neurodegeneration. These findings suggest that this compound could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The therapeutic potential of 4-Methoxy-3-(pyridin-4-yl)pyridine extends to cancer research as well. A study published in Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind its anticancer activity involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation by targeting key regulatory proteins such as cyclin D1 and CDK4/6. These findings underscore the potential of 4-Methoxy-3-(pyridin-4-yl)pyridine as a lead compound for the development of novel anticancer drugs.

The synthesis of 4-Methoxy-3-(pyridin-4-yl)pyridine has been optimized to ensure high yields and purity. Common synthetic routes involve palladium-catalyzed cross-coupling reactions, such as Suzuki coupling or Buchwald-Hartwig amination, which are well-established methods in organic synthesis. These reactions provide a robust platform for large-scale production, making it feasible to produce this compound for both research and commercial purposes.

In conclusion, 4-Methoxy-3-(pyridin-4-yl)pyridine (CAS No. 1214352-40-5) is a promising compound with diverse pharmacological activities. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further development in drug discovery and therapeutic applications. Ongoing research continues to explore its potential mechanisms of action and optimize its use in clinical settings. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.